Hydroxypyridines
Hydroxypyridines are a class of organic compounds characterized by the presence of both hydroxy and pyridine functional groups. These molecules exhibit a unique combination of chemical properties, including good solubility in polar solvents due to their hydrophilic nature, as well as potential reactivity with various functional groups such as amino, carboxylic acid, and aldehyde. The versatility of these compounds allows for the development of diverse applications ranging from pharmaceuticals to materials science.
In pharmaceutical research, hydroxypyridines often serve as key intermediates in the synthesis of drug candidates due to their structural flexibility and potential biological activities. For instance, certain hydroxypyridine derivatives have shown promising anti-inflammatory, anticonvulsant, and anticancer properties. Additionally, these compounds can be utilized in the formulation of drug delivery systems, enhancing therapeutic efficacy and reducing side effects.
From a materials science perspective, hydroxypyridines can act as building blocks for the creation of functional polymers, conjugated materials, and nanomaterials. Their ability to form coordination complexes with transition metals makes them useful in developing conductive materials, sensors, and catalytic systems. The tunability of their properties through modification allows for tailored designs that meet specific application requirements.
Overall, hydroxypyridines represent a promising area of research due to their multifaceted chemical behavior and wide range of potential applications across various fields.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
6-(Difluoromethyl)pyridin-3-ol | 1256791-37-3 | C6H5NOF2 |
![]() |
N-(3-Hydroxypyridin-2-yl)methanesulfonamide | 1082766-43-5 | C6H8N2O3S |
![]() |
3-Pyridinol, 5-ethyl- | 62003-48-9 | C7H9NO |
![]() |
2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile | 1804863-81-7 | C9H7ClF2N2O |
![]() |
3-(5-hydroxypyridin-3-yl)prop-2-enoic acid | 340682-24-8 | C8H7NO3 |
![]() |
2-tert-butylpyridin-3-ol | 63688-34-6 | C9H13NO |
![]() |
2-(chloromethyl)pyridin-3-ol hydrochloride | 80322-74-3 | C6H6NOCl.HCl |
![]() |
4-Chloro-5-(trifluoromethyl)pyridin-3-OL | 1393546-59-2 | C6H3ClF3NO |
![]() |
3-Pyridinol,2-(bromomethyl)- | 82414-44-6 | C6H6NOBr |
![]() |
(1R)-1-(6-methylpyridin-2-yl)ethan-1-ol | 676476-21-4 | C7H9NO2 |
Related Literature
-
Xiaoze Bao,Xingyue Wang,Jin-Miao Tian,Xinyi Ye,Baomin Wang,Hong Wang Org. Biomol. Chem., 2022,20, 2370-2386
-
Hui-Hui Tang,Lu Zhang,Li-Li Zeng,Xue-Ming Fang,Li-Rong Lin,Hui Zhang RSC Adv., 2015,5, 36813-36819
-
Majji Shankar,Arijit Saha,Somratan Sau,Arghadip Ghosh,Akhila K. Sahoo Chem. Sci., 2021,12, 6393-6405
-
Nikolaos F. Nikitas,Petros L. Gkizis,Christoforos G. Kokotos Org. Biomol. Chem., 2021,19, 5237-5253
-
Haiyang He,Shiliang Mei,Zhihao Chen,Siyu Liu,Zhuoqi Wen,Zhongjie Cui,Dan Yang,Wanlu Zhang,Fengxian Xie,Guichuan Xing J. Mater. Chem. C, 2021,9, 11349-11357
-
Vinay Jaiswal,Shraddha R. Gupta,Rashmi B. Rastogi,Rajesh Kumar,Vinod P. Singh J. Mater. Chem. A, 2015,3, 5092-5109
-
Xiaoyu Zheng,Honglin Quan,Xiaoxin Li,Hai He,Qinglan Ye,Xuetang Xu,Fan Wang Nanoscale, 2016,8, 17055-17063
-
Prabhu Narayanaswamy Venkatesan,Sangeetha Dharmalingam RSC Adv., 2015,5, 84004-84013
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5